Cas no 2411288-07-6 (1-(5-Tert-butyl-2-fluorosulfonyloxyphenyl)pyrazole)

• Product Name: 1-(5-Tert-butyl-2-fluorosulfonyloxyphenyl)pyrazole
• CAS No: 2411288-07-6
• MF: C₁₃H₁₅FN₂O₃S
• MW: 298.333205461502
• CID: 5355488
• Update Time: 2025-11-03

1-(5-Tert-butyl-2-fluorosulfonyloxyphenyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(5-Tert-butyl-2-fluorosulfonyloxyphenyl)pyrazole
• Z3919186787
• 4-tert-butyl-2-(1H-pyrazol-1-yl)phenyl sulfurofluoridate

• Inchi： 1S/C13H15FN2O3S/c1-13(2,3)10-5-6-12(19-20(14,17)18)11(9-10)16-8-4-7-15-16/h4-9H,1-3H3
• InChI Key： IASRABSHMJHMSO-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC(=CC=1N1C=CC=N1)C(C)(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 430
• XLogP3: 3.6
• Topological Polar Surface Area: 69.6

Additional information on 1-(5-Tert-butyl-2-fluorosulfonyloxyphenyl)pyrazole

Professional Introduction to Compound with CAS No. 2411288-07-6 and Product Name: 1-(5-Tert-butyl-2-fluorosulfonyloxyphenyl)pyrazole

The compound with CAS No. 2411288-07-6 and the product name 1-(5-Tert-butyl-2-fluorosulfonyloxyphenyl)pyrazole represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and molecular biology. The presence of a fluorosulfonyloxy group and a tert-butyl substituent in the phenyl ring imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their enhanced metabolic stability, bioavailability, and binding affinity. The fluorosulfonyloxyphenyl moiety in this compound is particularly noteworthy, as it has been shown to interact favorably with biological targets, making it a promising scaffold for designing novel therapeutic agents. This structural motif is not only effective in modulating enzyme activity but also exhibits favorable pharmacokinetic profiles, which are critical for the development of effective drugs.

The tert-butyl group, on the other hand, serves as a steric shield, protecting the molecule from unwanted interactions while enhancing its solubility in various solvents. This dual functionality makes 1-(5-Tert-butyl-2-fluorosulfonyloxyphenyl)pyrazole a versatile building block for medicinal chemists. Its ability to be modified further allows researchers to fine-tune its properties for specific applications, whether it be in the development of small-molecule inhibitors or in the synthesis of more complex derivatives.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. Pyrazole scaffolds are known for their broad spectrum of biological activities, including anti-inflammatory, anti-microbial, and anti-cancer properties. The introduction of electron-withdrawing groups such as the fluorosulfonyloxy moiety enhances these properties by increasing the compound's interaction with biological receptors. This has led to several patents and publications detailing the synthesis and potential applications of pyrazole-based compounds.

One particularly intriguing application of 1-(5-Tert-butyl-2-fluorosulfonyloxyphenyl)pyrazole is in the field of oncology. Researchers have identified that this compound exhibits inhibitory effects on certain kinases involved in cancer cell proliferation. By targeting these kinases, the compound can disrupt signaling pathways that are crucial for tumor growth and survival. Preliminary in vitro studies have shown promising results, suggesting that further investigation could lead to the development of new anti-cancer therapies.

Another area where this compound shows promise is in immunomodulation. The unique structural features of 1-(5-Tert-butyl-2-fluorosulfonyloxyphenyl)pyrazole allow it to interact with immune cells and modulate immune responses. This has implications for treating autoimmune diseases and enhancing vaccine efficacy. By fine-tuning its structure, researchers can develop derivatives that specifically target different aspects of the immune system, providing a more personalized approach to immunotherapy.

The synthesis of 1-(5-Tert-butyl-2-fluorosulfonyloxyphenyl)pyrazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are employed to introduce the necessary functional groups into the molecule. These synthetic strategies not only ensure high yield but also minimize side reactions, resulting in a pure final product suitable for further biological testing.

In conclusion, 1-(5-Tert-butyl-2-fluorosulfonyloxyphenyl)pyrazole represents a significant advancement in chemical and pharmaceutical research. Its unique structural features and potential applications make it a valuable tool for drug discovery and molecular biology. As research continues to uncover new uses for this compound, it is likely that we will see further developments in its application across various therapeutic areas. The combination of its chemical properties and biological activity positions it as a promising candidate for future medical interventions.